Cas no 14508-05-5 (3-Oxo-23,24-bisnor-4-cholenic Acid)

• Product Name: 3-Oxo-23,24-bisnor-4-cholenic Acid
• CAS No: 14508-05-5
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• CID: 3755229
• PubChem ID: 12897711
• Update Time: 2025-05-28

3-Oxo-23,24-bisnor-4-cholenic Acid Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-20-carboxylic acid, 3-oxo-, (20S)-
• 23,24-dinor-3-oxochol-4-en-22-oic acid
• (20S)-3-oxopregn-4-ene-20-carboxylic acid
• (2s)-2-[(8s,9s,10r,13s,14s,17r)-10,13-Dimethyl-3-Oxo-2,3,6,7,8,9,10,11,12,13,14,15,16,17-Tetradecahydro-1h-Cyclopenta[a]phenanthren-17-Yl]propanoic Acid (Non-Preferred Name)
• 3-oxo-23,24-bisnor-chol-4-en-22-oic acid
• 23,24-bisnorchola-1,4-dien-3-one-22-carboxylic acid
• (2S)-2-[(8S,9S,10R,13S,14S,17R)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]propanoic acid
• 14508-05-5
• 3-oxo-23,24-bisnorchol-4-en-22-oic acid
• SCHEMBL10941107
• 3-Oxo-23,24-bisnor-4-cholenic Acid
• Q27157202
• (+)-4-Pregnen-3-one-20beta-carboxylic acid
• CHEBI:83776
• 4-BNC
• 3-oxo-4-pregnene-20beta-carboxylic acid
• 3G6

• Inchi： 1S/C22H32O3/c1-13(20(24)25)17-6-7-18-16-5-4-14-12-15(23)8-10-21(14,2)19(16)9-11-22(17,18)3/h12-13,16-19H,4-11H2,1-3H3,(H,24,25)/t13-,16-,17+,18-,19-,21-,22+/m0/s1
• InChI Key： QETBTXOVEBTJQH-WAMTXRNCSA-N
• SMILES： C1(=O)C=C2[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@@H](C(O)=O)C)CC3)CC2

Computed Properties

• Exact Mass: 344.23514488Da
• Monoisotopic Mass: 344.23514488Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 54.4Ų

Additional information on 3-Oxo-23,24-bisnor-4-cholenic Acid

Pregn-4-ene-20-carboxylic acid, 3-oxo-, (20S)-: A Comprehensive Overview

Pregn-4-ene-20-carboxylic acid, 3-oxo-, (20S)-, also known by its CAS number 14508-05-5, is a significant compound in the field of steroid chemistry and endocrinology. This compound belongs to the class of pregnane steroids, which are a group of molecules derived from cholesterol and play crucial roles in various physiological processes, including reproduction, metabolism, and immune function.

The structure of Pregn-4-ene-20-carboxylic acid, 3-oxo-, (20S)- is characterized by a pregnane skeleton with a carboxylic acid group at the 20th position and a ketone group at the 3rd position. The (20S) designation refers to the stereochemistry at the 20th carbon atom, which is critical for its biological activity. This compound is synthesized through various methods, including microbial transformations and chemical synthesis, making it a valuable tool in both academic research and industrial applications.

Recent studies have highlighted the role of Pregn-4-ene-20-carboxylic acid, 3-oxo-, (20S)- in the biosynthesis of steroid hormones. Researchers have identified it as an intermediate in the production of cortisol and other glucocorticoids, which are essential for stress response and immune regulation. Its involvement in these pathways underscores its importance in maintaining homeostasis within the body.

In addition to its endogenous roles, this compound has found applications in drug development. For instance, derivatives of Pregn-4-ene-20-carboxylic acid, 3-oxo-, (20S)- have been explored as potential leads for anti-inflammatory agents and immunomodulators. These findings are supported by recent advancements in computational chemistry and high-throughput screening techniques, which have enabled researchers to design more effective drug candidates with fewer side effects.

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